Cas no 2034254-56-1 (N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide)

• Product Name: N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide
• CAS No: 2034254-56-1
• MF: C₁₈H₁₃F₃N₂O₃S
• MW: 394.367633581162
• CID: 6252638
• PubChem ID: 121019273
• Update Time: 2025-05-28

N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide
• N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• N-[(5-thiophen-3-ylfuran-2-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• N1-((5-(thiophen-3-yl)furan-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• AKOS026702397
• 2034254-56-1
• F6516-1487

• Inchi： 1S/C18H13F3N2O3S/c19-18(20,21)12-2-1-3-13(8-12)23-17(25)16(24)22-9-14-4-5-15(26-14)11-6-7-27-10-11/h1-8,10H,9H2,(H,22,24)(H,23,25)
• InChI Key： JXOOJHRDXKBALE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(CNC(C(NC2=CC=CC(C(F)(F)F)=C2)=O)=O)O1

Computed Properties

• Exact Mass: 394.05989794g/mol
• Monoisotopic Mass: 394.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.6Ų

Additional information on N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide

Research Briefing on N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide (CAS: 2034254-56-1)

In recent years, the compound N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide (CAS: 2034254-56-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a thiophene-furan hybrid scaffold and a trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide involves a multi-step process that leverages modern organic chemistry techniques. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. Key steps include the coupling of thiophene-furan derivatives with trifluoromethylphenyl groups, followed by amidation reactions to form the final product. These synthetic improvements have facilitated the production of derivatives and analogs, enabling structure-activity relationship (SAR) studies to optimize its pharmacological properties.

Biological evaluations of this compound have revealed its potent activity against several molecular targets, particularly in the context of inflammatory and oncological diseases. In vitro studies have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of inflammation and cell proliferation. Additionally, preclinical studies in animal models have shown promising results in reducing tumor growth and inflammation, with minimal off-target effects. These findings suggest that N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Despite these encouraging results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent studies have begun to explore formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile. Additionally, ongoing investigations into its mechanism of action aim to identify biomarkers that could predict patient response and optimize therapeutic outcomes.

In conclusion, N-{5-(thiophen-3-yl)furan-2-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and potent biological activity make it a valuable subject for further research. Continued efforts in synthetic optimization, biological evaluation, and clinical translation will be essential to unlock its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.